Cas no 80351-05-9 (1-(1-Methylcyclohexyl)-1,2-diazetidin-3-one)

• Product name: 1-(1-Methylcyclohexyl)-1,2-diazetidin-3-one
• CAS No: 80351-05-9
• MF: C₉H₁₆N₂O
• MW: 168.236
• CID: 2802678
• PubChem ID: 12869063

1-(1-Methylcyclohexyl)-1,2-diazetidin-3-one Chemical and Physical Properties

Names and Identifiers

• 80351-05-9
• 1-(1-methyl-cyclohexyl)-[1,2]diazetidin-3-one
• DTXCID80462763
• DTXSID70511956
• 1-(1-methylcyclohexyl)-1,2-diazetidin-3-one
• 1-(1-Methylcyclohexyl)-1,2-diazetidin-3-one

• Inchi： InChI=1S/C9H16N2O/c1-9(5-3-2-4-6-9)11-7-8(12)10-11/h2-7H2,1H3,(H,10,12)
• InChI Key： PMBAKUMWZLAPOB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 168.126263138Da
• Monoisotopic Mass: 168.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 1.6